Cas no 1525319-19-0 (1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1525319-19-0
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD23823179
• CID: 5612467
• PubChem ID: 80036023
• Update Time: 2025-05-23

1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• 1-[2-Fluoro-3-(trifluoromethyl)phenyl]ethanol
• AKOS018596336
• 1525319-19-0
• Z1373495921
• (1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-3485909
• 1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD23823179
• Inchi： 1S/C9H8F4O/c1-5(14)6-3-2-4-7(8(6)10)9(11,12)13/h2-5,14H,1H3
• InChI Key： YIDJOYSEVWVENZ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C)O

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Chemical Profile of 1-2-Fluoro-3-(Trifluoromethyl)Phenylethan-1-Ol (CAS No. 1525319-19-0)

1-2-Fluoro-3-(Trifluoromethyl)Phenylethan-1-Ol, also known by its CAS registry number 1525319-19-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluoro group at the 1 and 2 positions of the phenyl ring and a trifluoromethyl group at the 3 position, along with an ethan-1-ol functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 1525319-19-0 typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency and reduce environmental impact.

In terms of physical properties, 1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol exhibits a melting point of approximately -40°C and a boiling point around 85°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions.

The chemical stability of this compound has been extensively studied under different conditions. Recent research indicates that it demonstrates excellent thermal stability up to 200°C and is resistant to oxidation under mild conditions. However, exposure to strong oxidizing agents or prolonged heating can lead to decomposition, producing byproducts such as fluoroarenes and carboxylic acids. These findings are critical for its safe handling and storage in industrial settings.

Applications of CAS No. 1525319-19-0 span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. For instance, recent studies have highlighted its role in the development of inhibitors for kinases involved in cancer progression. In agrochemicals, this compound is used as a precursor for fungicides and herbicides with improved efficacy and reduced environmental toxicity.

Environmental impact assessment is another critical area where this compound has gained attention. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation into less toxic metabolites in soil ecosystems. This information is vital for regulatory agencies assessing its safety for agricultural applications.

Looking ahead, ongoing research aims to explore novel applications of 1525319-19-0 in advanced materials such as fluorinated polymers and optoelectronic devices. Its unique electronic properties make it a promising candidate for enhancing the performance of organic light-emitting diodes (OLEDs) and solar cells. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound in the coming years.

In conclusion, CAS No. 1525319-19-0 represents a valuable building block in modern organic chemistry with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and environmental profile have been thoroughly investigated, providing a solid foundation for its safe and efficient utilization in various industrial processes.